Cas no 194490-14-7 (5-Chloro-1H-indole-3-carbonitrile)

• Product Name: 5-Chloro-1H-indole-3-carbonitrile
• CAS No: 194490-14-7
• MF: C₉H₅ClN₂
• MW: 176.602400541306
• MDL: MFCD07776618
• CID: 116615
• PubChem ID: 34177054
• Update Time: 2025-04-18

5-Chloro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile,5-chloro-
• 5-Chloro-3-cyanoindole
• 1H-Indole-3-carbonitrile,5-chloro
• 5-chloroindole-3-carbonitrile
• 5-CHLORO-1H-INDOLE-3-CARBONITRILE5-CHLORO-3-CYANOINDOLE
• 1H-Indole-3-carbonitrile, 5-chloro-
• RP23819
• AB0023150
• W4151
• ST24032973
• C50018
• L10120
• DTXSID70652994
• DS-13552
• AKOS006287766
• CS-0043706
• 194490-14-7
• AMY6518
• J-517250
• MFCD07776618
• FT-0761750
• 5-chloro -1H-indole-3-carbonitrile

• MDL： MFCD07776618
• Inchi： 1S/C9H5ClN2/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-3,5,12H
• InChI Key： KQMMMHWMPSFPSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C#N)=CN2

Computed Properties

• Exact Mass: 176.01400
• Monoisotopic Mass: 176.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.6

Experimental Properties

• Density: 1.41
• Boiling Point: 383.8°C at 760 mmHg
• Flash Point: 185.9°C
• Refractive Index: 1.686
• PSA: 39.58000
• LogP: 2.69298

5-Chloro-1H-indole-3-carbonitrile Security Information

• Hazard Statement： H302+H312+H332-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles